Cas no 852440-62-1 (1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(4-chlorophenyl)-1,5-dihydro-5-[2-oxo-2-(1-piperidinyl)ethyl]-
-
- Inchi: 1S/C18H18ClN5O2/c19-13-4-6-14(7-5-13)24-17-15(10-21-24)18(26)23(12-20-17)11-16(25)22-8-2-1-3-9-22/h4-7,10,12H,1-3,8-9,11H2
- InChI Key: PWQQKUJXLFXYIC-UHFFFAOYSA-N
- SMILES: C1N(CC(=O)N2CCCCC2)C(=O)C2C=NN(C3=CC=C(Cl)C=C3)C=2N=1
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 600.7±65.0 °C(Predicted)
- pka: -0.95±0.20(Predicted)
1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0679-0237-2μmol |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0679-0237-5μmol |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0679-0237-10μmol |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0679-0237-20μmol |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0679-0237-1mg |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0679-0237-2mg |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0679-0237-3mg |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0679-0237-4mg |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0679-0237-5mg |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0679-0237-10mg |
1-(4-chlorophenyl)-5-[2-oxo-2-(piperidin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
852440-62-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
Recent Advances in the Study of 1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS: 852440-62-1)
The compound 1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS: 852440-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolopyrimidinone derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a potential candidate for the treatment of inflammatory and oncological diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 852440-62-1. Structural analysis reveals that the compound's unique pyrazolopyrimidinone core, coupled with the 4-chlorophenyl and piperidinyl moieties, contributes to its high affinity for specific kinase targets. In vitro assays have demonstrated potent inhibitory effects on key signaling pathways involved in cell proliferation and inflammation, suggesting its potential as a multi-target therapeutic agent.
Pharmacokinetic studies of 852440-62-1 have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits favorable oral bioavailability and metabolic stability, making it a promising candidate for further development. Additionally, recent preclinical studies have evaluated its efficacy in animal models of rheumatoid arthritis and certain cancers, showing significant reduction in disease progression with minimal adverse effects.
Structure-activity relationship (SAR) studies have been conducted to optimize the therapeutic potential of 852440-62-1. Researchers have synthesized various analogs by modifying the piperidinyl and chlorophenyl groups, leading to compounds with improved selectivity and potency. These findings have opened new avenues for the development of next-generation kinase inhibitors with enhanced therapeutic profiles.
From a clinical perspective, the safety profile of 852440-62-1 has been extensively evaluated in recent toxicological studies. The compound has demonstrated an acceptable therapeutic window in rodent models, with no significant organ toxicity observed at therapeutic doses. These results support its potential transition into early-phase clinical trials for selected indications.
In conclusion, the growing body of research on 1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (852440-62-1) highlights its significant potential as a therapeutic agent. Continued investigation into its mechanism of action, optimization of its chemical structure, and evaluation in relevant disease models will be crucial for advancing this compound through the drug development pipeline. The compound represents an exciting opportunity for the development of novel treatments in oncology and inflammatory diseases.
852440-62-1 (1-(4-chlorophenyl)-5-2-oxo-2-(piperidin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)